Cas no 14348-22-2 (Cnidilin)
Cnidilin structure
Product Name:Cnidilin
CAS No:14348-22-2
MF:C17H16O5
MW:300.305945396423
CID:163024
PubChem ID:821449
Update Time:2025-04-19
Cnidilin Chemical and Physical Properties
Names and Identifiers
-
- 7H-Furo[3,2-g][1]benzopyran-7-one,9-methoxy-4-[(3-methyl-2-buten-1-yl)oxy]-
- Cnidilin
- 9-methoxy-4-[(3-methyl-2-butenyl)oxy]-7H-Furo[3,2-g][1]benzopyran-7-one
- 5-(Isopentenyloxy)-8-methoxypsoralen
- 7H-Furo[3,2-g][1]benzopyran-7-one,9-methoxy-4-[(3-methyl-2-butenyl)oxy]- (8CI,9CI)
- Isophellopterin
- Knidilin
- 4-[(3-Methyl-2-butenyl)oxy]-9-methoxy-7H-furo[3,2-g][1]benzopyran-7-one
- kinidilin
- BDBM50361387
- C17503
- 9-methoxy-4-(3-methylbut-2-enoxy)furo[3,2-g]chromen-7-one
- HY-N2272
- AKOS037514593
- GGS6U48RG7
- CS-0019601
- UNII-GGS6U48RG7
- CHEMBL1934194
- Q27155096
- FS-7066
- 14348-22-2
- 9-Methoxy-4-((3-methylbut-2-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
- FT-0775415
- CHEBI:81139
- MFCD32004085
- 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-methoxy-4-((3-methyl-2-buten-1-yl)oxy)-
- DA-62430
- 9-Methoxy-4-[(3-methyl-2-butenyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one; 9-Methoxy-4-[(3-methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one; 5-(Isopentenyloxy)-8-methoxypsoralen; Isophellopterin; Knidilin;
- 1ST180956
- CnidilinKnidilin
-
- Inchi: 1S/C17H16O5/c1-10(2)6-8-20-14-11-4-5-13(18)22-16(11)17(19-3)15-12(14)7-9-21-15/h4-7,9H,8H2,1-3H3
- InChI Key: NNDOCYLWULORAM-UHFFFAOYSA-N
- SMILES: O(C/C=C(\C)/C)C1=C2C=CC(=O)OC2=C(C2=C1C=CO2)OC
Computed Properties
- Exact Mass: 300.09978
- Monoisotopic Mass: 300.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57.9
- Molecular Weight: 300.30
Experimental Properties
- Color/Form: Powder
- Density: 1.243
- Melting Point: 117-118 ºC
- PSA: 57.9
Cnidilin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chengdu Biopurify Phytochemicals Ltd | BP0377-20mg |
Cnidilin |
14348-22-2 | 98% | 20mg |
$420 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0377-10mg |
Cnidilin |
14348-22-2 | 98% | 10mg |
$230 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0377-5mg |
Cnidilin |
14348-22-2 | 98% | 5mg |
$135 | 2023-09-20 | |
| ChemScence | CS-0019601-1mg |
Cnidilin |
14348-22-2 | 1mg |
$286.0 | 2022-04-27 | ||
| ChemScence | CS-0019601-5mg |
Cnidilin |
14348-22-2 | 5mg |
$857.0 | 2022-04-27 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1048-10 mg |
Cnidilin |
14348-22-2 | 10mg |
¥2814.00 | 2022-04-26 | ||
| TRC | C596900-1mg |
Cnidilin |
14348-22-2 | 1mg |
$ 375.00 | 2023-09-08 | ||
| TRC | C596900-2.5mg |
Cnidilin |
14348-22-2 | 2.5mg |
$ 621.00 | 2023-09-08 | ||
| MedChemExpress | HY-N2272-1mg |
Cnidilin |
14348-22-2 | 1mg |
¥1170 | 2024-04-20 | ||
| MedChemExpress | HY-N2272-5mg |
Cnidilin |
14348-22-2 | 5mg |
¥2880 | 2024-04-20 |
Cnidilin Related Literature
-
Xiaowei Shi,Shuang Wang,Qi Qian,Na Zhou,Pengcheng Qi,Xiyan Mu,Qiao Wang RSC Adv. 2017 7 29732
14348-22-2 (Cnidilin) Related Products
- 131-12-4(Pimpinellin)
- 482-27-9(Isopimpinellin)
- 14348-21-1(Cnidicin)
- 1603-47-0(8-Hydroxybergapten)
- 482-44-0(Imperatorin)
- 14348-23-3(5,8-Dihydroxypsoralen)
- 194145-29-4(7H-Furo[3,2-g][1]benzopyran-7-one,9- hydroxy-4-[(4-methoxy-7-oxo-7H-furo[3,2- g][1]benzopyran-9-yl)oxy]-)
- 2543-94-4(Phellopterin)
- 24099-29-4(5-Methoxy-6-(3-methyl-2-buten-1-yl)oxy-2H-furo2,3-h-1-benzopyran-2-one)
- 17182-52-4(7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-4-methoxy-)
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